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Compound of Interest

Compound Name: Cobalt(III) oxide black

Cat. No.: B073725 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of cobalt oxides, with a specific focus

on clarifying the identities associated with CAS number 1308-04-9. It covers the

physicochemical properties, experimental protocols for synthesis and characterization, and the

biological interactions of these compounds, particularly in their nanoparticle form, which is of

significant interest in biomedical research and drug development.

Clarification of CAS Number: Cobalt(III) Oxide vs.
Cobalt(II,III) Oxide
A notable point of ambiguity arises with CAS number 1308-04-9. While sometimes attributed to

Cobalt(III) oxide (Co₂O₃), this identifier is predominantly and more accurately assigned to

Cobalt(II,III) oxide (Co₃O₄), a mixed-valence compound. Cobalt(III) oxide, also known as

cobaltic oxide, is correctly identified by CAS number 1307-96-6.[1][2][3][4] This distinction is

critical for accurate research and reporting.

Cobalt(III) oxide (Co₂O₃) is described as a black, amorphous powder that is unstable and not a

well-established free state compound.[3][5] It tends to lose oxygen upon heating to form the

more stable Co₃O₄.[6] Co₃O₄, in contrast, has a stable spinel crystal structure.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b073725?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9216703.htm
https://www.leapchem.com/electrical-chemicals/rare-earth-metals/cobalt-oxide-cas-1307-96-6.html
https://www.fairskyindustrial.com/news/tradenews/186.html
https://cymitquimica.com/cas/1307-96-6/
https://www.fairskyindustrial.com/news/tradenews/186.html
https://m.chemicalbook.com/CASEN_1307-96-6.htm
https://www.lookchem.com/casno1308-04-9.html
http://jacsdirectory.com/journal-of-nanoscience-and-technology/admin/issues/20180820073808_4-5-04%20JNST18144%20Synthesis%20and%20Characterization%20of%20Cobalt%20Oxide%20Nanoparticles.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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